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Abstract
Formyl acetate, the mixed anhydride of formic acid and acetic acid, is a highly reactive and

versatile reagent in organic synthesis. Its utility stems from its ability to act as a potent

formylating agent for a variety of functional groups and as a precursor for the synthesis of other

key chemical intermediates. This technical guide provides a comprehensive overview of the

synthesis, properties, and applications of formyl acetate, with a focus on its role as a

precursor. Detailed experimental protocols, quantitative data, and reaction pathway

visualizations are presented to facilitate its practical application in research and development.

Introduction
Formyl acetate (CAS 2258-42-6), also known as acetic formic anhydride, is a valuable reagent

in organic chemistry, primarily utilized for the introduction of a formyl group (-CHO) onto various

substrates.[1][2] The formyl group is a fundamental building block in the synthesis of a wide

array of organic molecules, including pharmaceuticals, agrochemicals, and specialty chemicals.

The high reactivity of formyl acetate makes it an efficient formylating agent for amines,

alcohols, and phenols.[3] Furthermore, it serves as a convenient precursor to other important

C1 synthons, most notably formyl fluoride.[2] This guide will delve into the key aspects of

formyl acetate chemistry, providing researchers and drug development professionals with the

necessary technical details for its effective use.
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Synthesis of Formyl Acetate
Formyl acetate is not typically commercially available and is usually prepared in situ or

isolated shortly before use due to its reactivity and potential for decomposition.[4] Several

synthetic methods have been reported, with the most common routes involving the reaction of

a formate salt with an acetylating agent or the direct reaction of formic acid with acetic

anhydride.

Synthesis from Sodium Formate and Acetyl Chloride
A widely used and high-yielding method for the preparation of formyl acetate involves the

reaction of sodium formate with acetyl chloride.[2][3] This method is advantageous due to the

ready availability and low cost of the starting materials.

Reaction Scheme:
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Caption: Synthesis of Formyl Acetate from Sodium Formate.

Experimental Protocol:

A detailed procedure for the synthesis of formyl acetate from sodium formate and acetyl

chloride is as follows[2]:
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Apparatus: A dry, three-necked, round-bottomed flask equipped with a mechanical stirrer, a

dropping funnel, and a reflux condenser protected by a calcium chloride tube is used.

Reagents:

Sodium formate (finely powdered): 1.0 equivalent

Acetyl chloride: 0.85 equivalents

Anhydrous diethyl ether

Procedure:

The flask is charged with sodium formate and anhydrous diethyl ether.

The mixture is stirred vigorously, and acetyl chloride is added dropwise from the dropping

funnel at a rate that maintains the reaction temperature between 23-27 °C. An ice bath can

be used for cooling if necessary.

After the addition is complete, the reaction mixture is stirred for an additional 5-6 hours at

room temperature.

The mixture is then filtered by suction, and the filter cake is washed with anhydrous diethyl

ether.

The combined filtrate is concentrated under reduced pressure to remove the ether.

The residue is then purified by fractional distillation under reduced pressure to yield pure

formyl acetate.

Synthesis from Formic Acid and Acetic Anhydride
An alternative and often high-yielding method involves the direct reaction of formic acid with

acetic anhydride.[1] This method can be convenient as it avoids the use of solid reagents.

Reaction Scheme:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1329439?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/formyl-acetate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Formyl Acetate from Formic Acid
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Caption: Synthesis of Formyl Acetate from Formic Acid.

Experimental Protocol:

A representative procedure for the synthesis of formyl acetate from formic acid and acetic

anhydride is as follows[1]:

Apparatus: A round-bottom flask equipped with a magnetic stirrer and a reflux condenser is

used.

Reagents:

Formic acid: 1.0 equivalent

Acetic anhydride: 1.0 equivalent

Procedure:

Formic acid and acetic anhydride are mixed in the round-bottom flask.

The mixture is stirred at a specified temperature (e.g., 60 °C) for a designated period (e.g.,

1 hour) under an inert atmosphere.
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After cooling, the crude product can be used directly or purified by fractional distillation

under reduced pressure.

Comparison of Synthesis Methods
The choice of synthetic method may depend on the availability of reagents, desired purity, and

scale of the reaction. The following table summarizes the reported yields for the different

methods.

Starting Materials
Reagents/Conditio
ns

Reported Yield (%) Reference

Sodium Formate,

Acetyl Chloride

Diethyl ether, 23-27

°C, 6h
97 [4]

Sodium Formate,

Acetyl Chloride

Diethyl ether, 23-27

°C, 5.5h
64 (isolated) [2]

Formic Acid, Acetic

Anhydride

60 °C, 1h, inert

atmosphere
100 (crude) [1]

Physicochemical and Spectroscopic Data
Formyl acetate is a colorless liquid with a pungent odor. It is sensitive to moisture and should

be handled under anhydrous conditions.

Property Value Reference

Molecular Formula C₃H₄O₃ [3]

Molecular Weight 88.06 g/mol [3]

Boiling Point 27-28 °C at 10 mmHg [2]

Density 1.116 g/cm³ (predicted) [4]

Spectroscopic Data
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The structural characterization of formyl acetate is crucial for confirming its synthesis and

purity.

¹H NMR
Chemical Shift
(δ)

Multiplicity Assignment Reference

(neat) 9.05 singlet
Formyl proton (-

CHO)
[2]

2.25 singlet
Acetyl protons (-

CH₃)
[2]

IR Spectroscopy
Wavenumber
(cm⁻¹)

Assignment Reference

(neat) 1791, 1765
C=O stretching

(anhydride)
[2]

1180, 1050 C-O-C stretching [2]

Note: ¹³C NMR data for formyl acetate is not readily available in the cited literature.

Formyl Acetate as a Formylating Agent
One of the primary applications of formyl acetate is as a formylating agent for a range of

nucleophiles, including amines, alcohols, and phenols.[3] The high reactivity of the mixed

anhydride allows for the efficient transfer of the formyl group.

General Reaction Scheme:
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Formylation using Formyl Acetate
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Caption: General scheme for formylation reactions.

Formylation of Amines
Formyl acetate is an effective reagent for the N-formylation of primary and secondary amines

to produce the corresponding formamides. Formamides are important intermediates in

pharmaceutical synthesis and can also serve as protecting groups.

Experimental Protocol (General):

Apparatus: A round-bottom flask with a magnetic stirrer.

Reagents:

Amine: 1.0 equivalent

Formyl acetate: 1.0-1.2 equivalents

Anhydrous solvent (e.g., diethyl ether, THF)

Procedure:

The amine is dissolved in the anhydrous solvent.
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Formyl acetate is added to the solution, often at a reduced temperature (e.g., 0 °C) to

control the exothermic reaction.

The reaction is stirred at room temperature until completion (monitored by TLC).

The reaction mixture is then worked up by washing with a mild base (e.g., saturated

sodium bicarbonate solution) to remove acetic acid, followed by extraction with an organic

solvent.

The organic layer is dried and concentrated to yield the formamide, which can be further

purified by crystallization or chromatography.

Note: While the use of formyl acetate for amine formylation is well-established, specific,

tabulated yield data for a range of amines was not available in the searched literature.

Researchers should optimize conditions for their specific substrates.

Formylation of Alcohols and Phenols
Formyl acetate can also be used for the O-formylation of alcohols and phenols to generate

formate esters. Formate esters are useful as protecting groups and are also found in various

natural products.

Experimental Protocol (General):

The protocol is similar to that for amines, though the reaction may require heating or the use of

a catalyst for less reactive alcohols.

Formyl Acetate as a Precursor to Formyl Fluoride
Formyl acetate is a convenient starting material for the synthesis of formyl fluoride, a reactive

acyl fluoride.[2] Formyl fluoride is a useful reagent for the formylation of aromatic compounds

under Friedel-Crafts conditions.

Reaction Scheme:
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Synthesis of Formyl Fluoride
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Caption: Synthesis of Formyl Fluoride from Formyl Acetate.

Experimental Details:

The synthesis of formyl fluoride from formyl acetate involves the reaction with a source of

fluoride, typically anhydrous hydrogen fluoride. This reaction should be performed with extreme

caution due to the hazardous nature of hydrogen fluoride.

Note: A detailed, step-by-step experimental protocol for this specific transformation was not

found in the surveyed literature. Researchers should consult specialized literature on the

handling of anhydrous HF and the synthesis of acyl fluorides.

Conclusion
Formyl acetate is a valuable and highly reactive precursor for the introduction of formyl groups

and the synthesis of other important chemical intermediates. Its straightforward synthesis from

readily available starting materials makes it an accessible reagent for a wide range of

applications in organic synthesis. The detailed protocols and data presented in this guide are

intended to provide researchers, scientists, and drug development professionals with a solid

foundation for the utilization of formyl acetate in their work. Further investigation into the

substrate scope and optimization of reaction conditions for formylation reactions using formyl
acetate will undoubtedly expand its utility in the synthesis of complex organic molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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